Cas no 178323-88-1 (5-Methyl-2-trityltetrazole)

• Product Name: 5-Methyl-2-trityltetrazole
• CAS No: 178323-88-1
• MF: C₂₁H₁₈N₄
• MW: 326.394423961639
• CID: 2782926
• Update Time: 2023-08-07

5-Methyl-2-trityltetrazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-trityltetrazole
• 2-trityl-5-methyl tetrazole
• 5-methyl-2-trityl-2H-tetrazole
• 2-Trityl-5-methyl-2H-tetrazole
• 5-Methyl-2-trityltetrazole

• Inchi： 1S/C21H18N4/c1-17-22-24-25(23-17)21(18-11-5-2-6-12-18,19-13-7-3-8-14-19)20-15-9-4-10-16-20/h2-16H,1H3
• InChI Key： WQLNWWBOMKOUSO-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)N=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 363
• XLogP3: 5.3
• Topological Polar Surface Area: 43.6